4-(3-Fluoro-2-methylphenyl)benzoic acid, 95%
Overview
Description
4-(3-Fluoro-2-methylphenyl)benzoic acid (4-FMA) is an aromatic carboxylic acid that is of interest to the scientific research community due to its ability to act as a precursor for the synthesis of various pharmaceuticals. It has been studied in vitro and in vivo for its potential use in the treatment of a variety of conditions, including cancer and neurodegenerative diseases. In addition, 4-FMA has been studied for its ability to modulate the activity of various enzymes, receptors, and transporters, making it a useful tool for researchers.
Mechanism of Action
The mechanism of action of 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% is not fully understood. It has been shown to bind to a variety of enzymes, receptors, and transporters, leading to changes in their activity. In addition, 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and phospholipase A2, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% are not fully understood. Studies have shown that 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% can modulate the activity of various enzymes, receptors, and transporters, leading to changes in their activity. In addition, 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and phospholipase A2, which are involved in the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
The main advantage of 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% is its ability to modulate the activity of various enzymes, receptors, and transporters, making it a useful tool for researchers. In addition, 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% is relatively easy to synthesize and is relatively stable in aqueous solution. However, there are some limitations to using 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% in laboratory experiments. For example, 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% is not very soluble in water, and its solubility decreases with increasing temperature. In addition, 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% is not very stable in the presence of light or oxygen.
Future Directions
There are a number of potential future directions for 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% research. For example, further research is needed to better understand the mechanism of action of 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95%, as well as its biochemical and physiological effects. In addition, further research is needed to explore the potential use of 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% in drug delivery systems and as a potential therapeutic agent. Finally, further research is needed to explore the potential use of 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% in the treatment of a variety of conditions, including cancer and neurodegenerative diseases.
Synthesis Methods
4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 4-fluorobenzaldehyde with methylmagnesium bromide in diethyl ether, resulting in the formation of 4-fluorobenzylmagnesium bromide. The second step involves the reaction of this intermediate with benzoic acid in the presence of anhydrous aluminum chloride, resulting in the formation of 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95%.
Scientific Research Applications
4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% has been studied for its potential use in the treatment of a variety of conditions, including cancer and neurodegenerative diseases. In addition, 4-(3-Fluoro-2-methylphenyl)benzoic acid, 95% has been used to modulate the activity of various enzymes, receptors, and transporters, making it a useful tool for researchers. It has also been investigated for its potential use in drug delivery systems and as a potential therapeutic agent.
properties
IUPAC Name |
4-(3-fluoro-2-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2/c1-9-12(3-2-4-13(9)15)10-5-7-11(8-6-10)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWKRPLMYXBBLQM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)C2=CC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10683267 |
Source
|
| Record name | 3'-Fluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10683267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261940-95-7 |
Source
|
| Record name | 3'-Fluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10683267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Hydroxy-2-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95%](/img/structure/B6369140.png)
![2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95%](/img/structure/B6369163.png)
![2-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95%](/img/structure/B6369171.png)
![2-Hydroxy-6-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95%](/img/structure/B6369179.png)
![3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95%](/img/structure/B6369219.png)
